Cas no 1536455-16-9 (Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 1536455-16-9
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5693349
• PubChem ID: 79542452
• Update Time: 2025-06-08

Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS018098295
• 1536455-16-9
• EN300-767623
• bis(propan-2-yl)-1H-1,2,3-triazol-4-amine
• Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H16N4/c1-5(2)7-8(9)10-11-12(7)6(3)4/h5-6H,9H2,1-4H3
• InChI Key： JRBKCQFBPIBUJF-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=C(N)N=N1)C(C)C

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine

Comprehensive Overview of Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine (CAS No. 1536455-16-9)

Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine, with the CAS number 1536455-16-9, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in chemical synthesis and biological activity. The presence of the propan-2-yl (isopropyl) groups enhances its stability and solubility, making it a valuable intermediate in pharmaceutical and material science research.

One of the key reasons for the growing interest in Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine is its potential role in drug discovery and medicinal chemistry. Researchers are exploring its utility as a building block for designing novel therapeutics, particularly in the development of antiviral and anti-inflammatory agents. The 1,2,3-triazole core is known to exhibit strong binding affinity to biological targets, which could lead to breakthroughs in treating diseases such as COVID-19 and other viral infections. This aligns with current global health priorities and the surge in demand for innovative pharmaceutical solutions.

In addition to its pharmaceutical applications, Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine is also being investigated for its use in material science. Its robust chemical structure makes it a candidate for developing advanced polymers and coatings with enhanced durability and performance. Industries such as automotive, aerospace, and electronics are particularly interested in these applications, as they seek materials that can withstand extreme conditions while maintaining efficiency.

The synthesis of Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine typically involves click chemistry, a widely adopted method for constructing 1,2,3-triazole derivatives. This approach is favored for its high yield, mild reaction conditions, and compatibility with a broad range of functional groups. As sustainability becomes a focal point in chemical research, the efficiency of click chemistry aligns with the push for green chemistry practices, reducing waste and energy consumption.

Another area of exploration for Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine is its potential in agrochemicals. The compound's structural features may contribute to the development of new pesticides or herbicides with improved efficacy and environmental safety. With increasing global concerns about food security and sustainable agriculture, this application could address critical challenges in modern farming.

From a commercial perspective, the demand for Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine is expected to rise as its applications expand. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and industries. The compound's CAS number 1536455-16-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In conclusion, Bis(propan-2-yl)-1H-1,2,3-triazol-4-amine (CAS No. 1536455-16-9) represents a promising compound with diverse applications across pharmaceuticals, material science, and agrochemicals. Its unique properties and compatibility with modern synthetic techniques position it as a valuable asset in addressing some of today's most pressing scientific and industrial challenges. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovation across multiple sectors.